Cas no 625-00-3 (Ethanaminium,2-mercapto-N,N,N-trimethyl-)
625-00-3 structure
Product Name:Ethanaminium,2-mercapto-N,N,N-trimethyl-
Ethanaminium,2-mercapto-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,2-mercapto-N,N,N-trimethyl-
- Thiocholine
- trimethyl(1-sulfanylethyl)azanium
- AC1L1Z59
- N,N,N-trimethyl-1-sulfanylethanaminium
- N,N,N-Trimethyl-2-aminoethanthiol-kation
- Trimethyl-(2-mercapto-aethyl)-ammonium
- trimethyl-(2-mercapto-ethyl)-ammonium
- Trimethylaminoethanthiol
-
- Inchi： 1S/C5H13NS/c1-6(2,3)4-5-7/h4-5H2,1-3H3/p+1
- InChI Key： VFUGTBZQGUVGEX-UHFFFAOYSA-O
- SMILES： SCC[N+](C)(C)C
Computed Properties
- Exact Mass: 120.08482
- Monoisotopic Mass: 120.08469562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 46.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 1Ų
Experimental Properties
- PSA: 0
Ethanaminium,2-mercapto-N,N,N-trimethyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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